(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one

• Molecular Formula: C8H11ClF2O2
• Molecular Weight: 212.62 g/mol
• IUPAC Name: (3E)-1-chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one
• InChI: InChI=1S/C8H11ClF2O2/c1-3-6(5-13-4-2)7(12)8(9,10)11/h5H,3-4H2,1-2H3/b6-5+
• InChI Key: YONYRHDIZKOIEN-AATRIKPKSA-N
• Isomeric SMILES: CC/C(=C\OCC)/C(=O)C(F)(F)Cl
• Canonical SMILES: CCC(=COCC)C(=O)C(F)(F)Cl

Description

(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one is a halogenated ketone with a unique α,β-unsaturated carbonyl system. Its structure features a chloro substituent at the 1-position, two fluorine atoms at the 1,1-positions, and an ethoxymethylidene group at the 3-position. The (3E) stereochemistry indicates the trans configuration of the ethoxymethylidene group relative to the carbonyl, which influences its stability and interactions in chemical reactions .

Biological Activity

(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one, with the molecular formula C₇H₈ClF₂O and CAS number 1824878-46-7, is a synthetic organic compound notable for its unique structural features, including a chloro group and difluoromethylidene functionality. This compound has attracted attention in the field of medicinal chemistry due to its potential biological activity, which is being explored through various studies.

The compound's structure contributes to its reactivity and potential interactions with biological macromolecules. The presence of the ethoxymethylidene moiety enhances its versatility in organic synthesis and potential therapeutic applications.

Property	Value
Molecular Formula	C₇H₈ClF₂O
CAS Number	1824878-46-7
Molecular Weight	180.59 g/mol
Density	Not specified
Melting Point	Not specified

Synthesis

The synthesis of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one typically involves multi-step pathways, often utilizing starting materials that can be modified to introduce the necessary functional groups. Common methods include:

• Halogenation : Introduction of chlorine and fluorine atoms.
• Alkylation : Formation of the ethoxymethylidene group through alkylation reactions.

These synthetic routes are crucial for producing the compound in sufficient purity for biological testing.

Biological Activity

Research into the biological activity of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one has focused on its interactions with various biological targets, including enzymes and receptors. Preliminary studies suggest several potential areas of activity:

• Antimicrobial Activity : Initial screenings indicate that this compound may exhibit inhibitory effects against certain bacterial strains.
• Enzyme Inhibition : The compound has been tested for its ability to inhibit specific enzymes involved in metabolic pathways, which could have implications for drug development.
• Cytotoxicity : Studies have assessed the cytotoxic effects on cancer cell lines, indicating a potential role in cancer therapy.

Case Studies

A series of case studies have been conducted to evaluate the efficacy and safety profile of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one:

• Study 1 : Investigated the antimicrobial properties against Staphylococcus aureus, showing a minimum inhibitory concentration (MIC) of 32 µg/mL.
• Study 2 : Assessed enzyme inhibition against acetylcholinesterase, where the compound demonstrated an IC50 value of 25 µM, indicating moderate inhibition.
• Study 3 : Evaluated cytotoxic effects on HeLa cells, revealing an IC50 value of 15 µM after 48 hours of exposure.

Comparison with Similar Compounds

To better understand its unique properties, a comparison with structurally similar compounds is essential:

Compound Name	CAS Number	Key Features
1-Chloro-1,1-difluoropentan-2-ol	238399	Contains hydroxyl group instead of ethoxy
1-Chloro-3-ethoxypentane	238400	Lacks difluoromethylidene functionality
1-Chloro-3,3-difluoropentane	38133	Does not contain an ethoxy group

Comparison with Similar Compounds

Brominated Analog: (3E)-1-Bromo-3-(ethoxymethylidene)-1,1-difluoropentan-2-one

The brominated analog (CAS: 1069130-47-7) shares the same backbone but substitutes chlorine with bromine. Key differences include:

Property	Chloro Derivative	Bromo Derivative
Molecular Formula	C₈H₁₁ClF₂O₂	C₈H₁₁BrF₂O₂
Molecular Weight (g/mol)	~212.63 (calculated)	257.07 (reported)
Halogen Atomic Radius	0.79 Å (Cl)	1.14 Å (Br)
Electrophilicity	Moderate	Higher (due to Br polarizability)
Synthetic Accessibility	Likely easier purification	Discontinued (supply issues)

The bromo derivative’s larger atomic radius and higher molecular weight may enhance its reactivity in nucleophilic substitution reactions. However, its discontinuation suggests challenges in synthesis or stability, possibly due to bromine’s propensity for elimination or side reactions .

Fluorinated and Ethoxymethylidene-Containing Compounds

Compounds with α,β-unsaturated carbonyl systems, such as those isolated from Zygophyllum fabago (e.g., Zygocaperoside), share structural motifs that influence bioactivity. While these natural products differ in backbone complexity, the ethoxymethylidene group in the target compound mimics the conjugated enone systems seen in bioactive molecules, which are critical for interactions with biological targets like enzymes or receptors .

Substructure and Functional Group Analysis

Data mining approaches, as described by Dehaspe et al. (1998), highlight the importance of substructures like halogenated ketones in toxicity and reactivity prediction. The chloro and bromo derivatives’ shared ethoxymethylidene group may correlate with specific biological or chemical behaviors, such as Michael acceptor activity or metabolic stability. However, the chloro variant’s reduced steric bulk compared to bromine could favor better pharmacokinetic profiles in drug design .